6-Oxo-4-[4-(propan-2-yl)phenyl]-2-(prop-2-en-1-ylsulfanyl)-1,4,5,6-tetrahydropyridine-3-carbonitrile

• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-oxo-4-(4-propan-2-ylphenyl)-6-prop-2-enylsulfanyl-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C18H20N2OS/c1-4-9-22-18-16(11-19)15(10-17(21)20-18)14-7-5-13(6-8-14)12(2)3/h4-8,12,15H,1,9-10H2,2-3H3,(H,20,21)
• InChI Key: CBJHBEYCBQVFEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC=C

Description

6-OXO-2-(PROP-2-EN-1-YLSULFANYL)-4-[4-(PROPAN-2-YL)PHENYL]-1,4,5,6-TETRAHYDROPYRIDINE-3-CARBONITRILE is a complex organic compound with a unique structure that includes a tetrahydropyridine ring, a prop-2-en-1-ylsulfanyl group, and a propan-2-ylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-OXO-2-(PROP-2-EN-1-YLSULFANYL)-4-[4-(PROPAN-2-YL)PHENYL]-1,4,5,6-TETRAHYDROPYRIDINE-3-CARBONITRILE typically involves multi-step organic reactions. The process begins with the preparation of the tetrahydropyridine ring, followed by the introduction of the prop-2-en-1-ylsulfanyl group and the propan-2-ylphenyl group. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-OXO-2-(PROP-2-EN-1-YLSULFANYL)-4-[4-(PROPAN-2-YL)PHENYL]-1,4,5,6-TETRAHYDROPYRIDINE-3-CARBONITRILE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions such as solvent choice, temperature, and pH are critical for achieving the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carbonyl-containing compounds, while reduction may produce alcohols or amines.

Scientific Research Applications

6-OXO-2-(PROP-2-EN-1-YLSULFANYL)-4-[4-(PROPAN-2-YL)PHENYL]-1,4,5,6-TETRAHYDROPYRIDINE-3-CARBONITRILE has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It may be studied for its potential biological activity, including its effects on cellular processes and its interaction with biological macromolecules.

Medicine: Research may explore its potential therapeutic applications, such as its use in drug development for treating specific diseases.

Industry: The compound can be used in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 6-OXO-2-(PROP-2-EN-1-YLSULFANYL)-4-[4-(PROPAN-2-YL)PHENYL]-1,4,5,6-TETRAHYDROPYRIDINE-3-CARBONITRILE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 6-OXO-2-(PROP-2-EN-1-YLSULFANYL)-4-[4-(PROPAN-2-YL)PHENYL]-1,4,5,6-TETRAHYDROPYRIDINE-3-CARBONITRILE include:

• ETHYL OXO ( (2-PHENYLETHYL)AMINO)ACETATE
• 1-(2-OXO-PROPOXY)-PROPAN-2-ONE

Uniqueness

What sets 6-OXO-2-(PROP-2-EN-1-YLSULFANYL)-4-[4-(PROPAN-2-YL)PHENYL]-1,4,5,6-TETRAHYDROPYRIDINE-3-CARBONITRILE apart is its unique combination of functional groups and its potential for diverse chemical reactivity. This makes it a valuable compound for research and industrial applications.